6-[(2-amino-6-chloropyrimidin-4-yl)amino]hexanoic acid

• IUPAC Name: 6-[(2-amino-6-chloropyrimidin-4-yl)amino]hexanoic acid
• InChI: InChI=1S/C10H15ClN4O2/c11-7-6-8(15-10(12)14-7)13-5-3-1-2-4-9(16)17/h6H,1-5H2,(H,16,17)(H3,12,13,14,15)
• InChI Key: TXZHGQJYIKXDQE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(N=C1Cl)N)NCCCCCC(=O)O
• Molecular Formula: C10H15ClN4O2
• Molecular Weight: 258.70 g/mol

Description

6-[(2-amino-6-chloropyrimidin-4-yl)amino]hexanoic acid, also known as AC-262,536, is a synthetic compound that has gained attention in the scientific community for its potential applications in research related to muscle growth and development.

Mechanism of Action

The mechanism of action of 6-[(2-amino-6-chloropyrimidin-4-yl)amino]hexanoic acid is not fully understood, but it is believed to work by activating the androgen receptor, which plays a key role in muscle development and growth. This activation leads to an increase in protein synthesis and muscle mass.
Biochemical and Physiological Effects:
This compound has been shown to increase muscle mass and strength in animal models, as well as improve physical endurance and reduce fatigue. It has also been shown to have a positive effect on bone density and overall body composition.

Advantages and Limitations for Lab Experiments

One advantage of 6-[(2-amino-6-chloropyrimidin-4-yl)amino]hexanoic acid is that it has been shown to be highly selective for the androgen receptor, meaning that it is less likely to cause unwanted side effects. However, one limitation is that it has only been studied in animal models and its safety and efficacy in humans is not yet fully understood.

Future Directions

There are several potential future directions for research related to 6-[(2-amino-6-chloropyrimidin-4-yl)amino]hexanoic acid. One area of interest is the development of new drugs for muscle wasting diseases, such as muscular dystrophy. Another area of interest is the potential use of this compound in sports performance enhancement, although this raises ethical concerns and would require further research to ensure safety and efficacy. Additionally, further studies are needed to fully understand the safety and efficacy of this compound in humans.

Synthesis Methods

6-[(2-amino-6-chloropyrimidin-4-yl)amino]hexanoic acid is synthesized through a multi-step process that involves the reaction of 2-amino-6-chloropyrimidine with 6-bromohexanoic acid in the presence of a base and a palladium catalyst. The resulting compound is then treated with ammonia to yield this compound.

Scientific Research Applications

6-[(2-amino-6-chloropyrimidin-4-yl)amino]hexanoic acid has been studied for its potential applications in research related to muscle growth and development. Specifically, it has been shown to increase muscle mass and strength in animal models, making it a promising candidate for the development of new drugs for muscle wasting diseases.